Cas no 40649-24-9 (N-Butylcyclopentanamine)

• Product Name: N-Butylcyclopentanamine
• CAS No: 40649-24-9
• MF: C₉H₁₉N
• MW: 141.2538626194
• MDL: MFCD08691713
• CID: 1087171
• PubChem ID: 13926513
• Update Time: 2025-06-11

N-Butylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-Butylcyclopentanamine
• N-butylcyclopentanamine(SALTDATA: HCl)
• Butyl-cyclopentyl-amin
• butyl-cyclopentyl-amine
• Cyclopentanamine,N-butyl
• N-n-butylcyclopentylamine
• N-n-Butyl-N-cyclopentylamin
• AKOS000234534
• N-Butylcyclopentanamine x1hcl
• BBL023373
• DB-209977
• EN300-32601
• SCHEMBL1485880
• DTXSID10552626
• STL067197
• 40649-24-9

• MDL： MFCD08691713
• Inchi： 1S/C9H19N/c1-2-3-8-10-9-6-4-5-7-9/h9-10H,2-8H2,1H3
• InChI Key： IDSLZDNFOXAOHR-UHFFFAOYSA-N
• SMILES： N(CCCC)C1CCCC1

Computed Properties

• Exact Mass: 141.15200
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.84
• Boiling Point: 192.8°C at 760 mmHg
• Flash Point: 60.6°C
• Refractive Index: 1.454
• PSA: 12.03000
• LogP: 2.70960

N-Butylcyclopentanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-Butylcyclopentanamine

Professional Introduction to N-Butylcyclopentanamine (CAS No. 40649-24-9)

N-Butylcyclopentanamine, with the chemical formula C₉H₁₉N, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This amine derivative, identified by its unique CAS number 40649-24-9, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The structural integrity of this molecule, featuring a cyclopentanamine backbone with a butyl substituent, imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The N-Butylcyclopentanamine structure exhibits a balance of flexibility and rigidity, which is crucial for its role in molecular recognition processes. This characteristic has been leveraged in the design of novel ligands for enzyme inhibition and receptor binding studies. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with higher precision, facilitating the development of targeted therapies.

In the realm of drug discovery, N-Butylcyclopentanamine has been utilized as a building block for more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it an indispensable reagent in synthetic protocols. For instance, it has been employed in the synthesis of vasodilators and neuroactive compounds, where its structural motif contributes to the desired pharmacological effects.

Recent studies have highlighted the potential of N-Butylcyclopentanamine in the development of treatments for neurological disorders. Researchers have identified its efficacy in modulating neurotransmitter release by interacting with specific amine receptors in the brain. This finding opens up new avenues for exploring its therapeutic potential in conditions such as depression and anxiety disorders. The compound's ability to cross the blood-brain barrier has also been a subject of interest, as it could enhance the bioavailability of drugs targeting central nervous system disorders.

The industrial significance of CAS No. 40649-24-9 cannot be overstated. Its production involves well-established synthetic routes that ensure high purity and yield, making it commercially viable for large-scale applications. The demand for this compound has surged due to its role in producing high-value pharmaceutical intermediates. Manufacturers have optimized production processes to meet stringent quality standards, ensuring that pharmaceutical companies receive consistent and reliable supplies.

Environmental considerations have also played a role in the development of sustainable synthetic methods for N-Butylcyclopentanamine. Green chemistry principles have been integrated into production processes to minimize waste and reduce energy consumption. These efforts align with global initiatives aimed at promoting sustainable practices in chemical manufacturing. By adopting eco-friendly synthetic routes, industries can reduce their environmental footprint while maintaining high product quality.

The future prospects of N-Butylcyclopentanamine are promising, with ongoing research exploring its applications in emerging fields such as nanomedicine and personalized medicine. Its unique structural features make it an attractive candidate for developing novel drug delivery systems and targeted therapies. Additionally, advancements in biocatalysis have opened up possibilities for using enzymatic methods to synthesize this compound more efficiently and selectively.

In conclusion, N-Butylcyclopentanamine (CAS No. 40649-24-9) is a multifaceted compound with significant implications in pharmaceutical chemistry and drug development. Its structural properties and chemical versatility have made it a cornerstone in the synthesis of various bioactive molecules. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is set to grow further, driving innovation across multiple sectors of the pharmaceutical industry.